Cas no 2649078-51-1 (4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene)

• Product Name: 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene
• CAS No: 2649078-51-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6235757
• PubChem ID: 165714427
• Update Time: 2025-09-25

4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene
• EN300-1757476
• 2649078-51-1

• Inchi： 1S/C10H10N2O4/c1-16-10-6-8(4-5-11-7-13)2-3-9(10)12(14)15/h2-3,6H,4-5H2,1H3
• InChI Key： BLXGPUIAUVCFCF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCN=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene

Introduction to 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene (CAS No. 2649078-51-1)

4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene, identified by the chemical abstracts service number 2649078-51-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitroaromatics modified with isocyanate functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both a methoxy group and an isocyanatoethyl substituent imparts unique reactivity, enabling its application in the development of novel therapeutic agents.

The structural features of 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene make it particularly interesting for researchers exploring innovative synthetic pathways. The nitro group, located at the 1-position of the benzene ring, can participate in nucleophilic substitution reactions, while the methoxy group at the 2-position provides electronic stability and influences the overall reactivity of the molecule. The isocyanatoethyl moiety, on the other hand, serves as a reactive handle for further functionalization, allowing for the attachment of various biomolecules such as peptides, proteins, and other pharmacophores.

In recent years, there has been a growing interest in the use of isocyanate-containing compounds in drug discovery due to their ability to form stable urethane linkages with nucleophiles. This property has been exploited in the design of prodrugs and conjugates that enhance bioavailability and target specificity. For instance, researchers have utilized derivatives of 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene to develop novel antiviral and anticancer agents. The compound's ability to undergo facile reaction with hydroxyl-containing groups has made it a valuable building block in medicinal chemistry.

One of the most compelling applications of 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene is in the field of polymer chemistry. The isocyanate group can undergo polymerization reactions with polyols to form polyurethanes, which are widely used in coatings, adhesives, and biomedical materials. The methoxy and nitro groups further modulate the properties of these polymers, influencing their thermal stability, solubility, and mechanical strength. This has led to investigations into using this compound as a precursor for advanced materials with tailored functionalities.

The pharmaceutical industry has also explored the potential of 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene as a scaffold for drug development. By leveraging its reactive sites, researchers have synthesized a series of derivatives that exhibit promising biological activities. For example, modifications at the isocyanate position have yielded compounds with inhibitory effects on enzymes involved in inflammatory pathways. Similarly, conjugation with biologically active molecules has resulted in targeted delivery systems that improve therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the utility of 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict and optimize its pharmacological properties. These computational approaches have been instrumental in guiding synthetic efforts and identifying new applications for this compound. Additionally, high-throughput screening techniques have been employed to rapidly assess the activity of various derivatives, accelerating the discovery process.

The environmental impact of using 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene has also been a subject of interest. While its reactivity makes it valuable in synthetic applications, proper handling and disposal are essential to minimize any potential hazards. Researchers are actively exploring green chemistry principles to develop more sustainable methods for utilizing this compound without compromising its efficacy. This includes optimizing reaction conditions to reduce waste and employing biodegradable solvents where possible.

In conclusion, 4-(2-isocyanatoethyl)-2-methoxy-1-nitrobenzene (CAS No. 2649078-51-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its role in driving progress across multiple scientific disciplines.